Cas no 910443-40-2 (4-(2-Aminoethyl)-5-2-(methylthio)phenyl-1,2-dihydro-3h-pyrazol-3-one)

• Product Name: 4-(2-Aminoethyl)-5-2-(methylthio)phenyl-1,2-dihydro-3h-pyrazol-3-one
• CAS No: 910443-40-2
• MF: C₁₂H₁₅N₃OS
• MW: 249.33200097084
• CID: 3056554
• PubChem ID: 17389920
• Update Time: 2025-07-14

4-(2-Aminoethyl)-5-2-(methylthio)phenyl-1,2-dihydro-3h-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-Aminoethyl)-5-(2-(methylthio)phenyl)-1H-pyrazol-3(2H)-one
• AKOS005144300
• 4-(2-aminoethyl)-5-[2-(methylthio)phenyl]-1,2-dihydro-3H-pyrazol-3-one
• 910443-40-2
• CHEMBL4574079
• STK894415
• BBL021699
• 4-(2-aminoethyl)-5-[2-(methylsulfanyl)phenyl]-1,2-dihydro-3H-pyrazol-3-one
• 4-(2-aminoethyl)-5-(2-methylsulfanylphenyl)-1,2-dihydropyrazol-3-one
• 4-(2-Aminoethyl)-5-2-(methylthio)phenyl-1,2-dihydro-3h-pyrazol-3-one

• Inchi： 1S/C12H15N3OS/c1-17-10-5-3-2-4-8(10)11-9(6-7-13)12(16)15-14-11/h2-5H,6-7,13H2,1H3,(H2,14,15,16)
• InChI Key： RZRWAGUDAGNTJF-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C1=C(C(NN1)=O)CCN

Computed Properties

• Exact Mass: 249.09358328Da
• Monoisotopic Mass: 249.09358328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 92.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-(2-Aminoethyl)-5-2-(methylthio)phenyl-1,2-dihydro-3h-pyrazol-3-one

Introduction to 4-(2-Aminoethyl)-5-2-(methylthio)phenyl-1,2-dihydro-3h-pyrazol-3-one (CAS No. 910443-40-2)

4-(2-Aminoethyl)-5-2-(methylthio)phenyl-1,2-dihydro-3h-pyrazol-3-one (CAS No. 910443-40-2) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazolones and features a unique structural framework that includes an aminoethyl group and a methylthio-substituted phenyl ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of extensive research.

The pyrazolone scaffold is well-known for its diverse biological activities, including anti-inflammatory, analgesic, and antipyretic properties. The presence of the aminoethyl group and the methylthio-substituted phenyl ring in 4-(2-Aminoethyl)-5-2-(methylthio)phenyl-1,2-dihydro-3h-pyrazol-3-one further enhances its potential as a lead compound for drug discovery. Recent studies have explored the compound's ability to modulate various biological targets, such as enzymes, receptors, and ion channels.

In the context of medicinal chemistry, 4-(2-Aminoethyl)-5-2-(methylthio)phenyl-1,2-dihydro-3h-pyrazol-3-one has been investigated for its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are key regulators of cellular processes and are often dysregulated in diseases such as cancer and neurodegenerative disorders. The selective inhibition of these kinases by 4-(2-Aminoethyl)-5-2-(methylthio)phenyl-1,2-dihydro-3h-pyrazol-3-one suggests its potential as a therapeutic agent for these conditions.

Moreover, the pharmacological profile of 4-(2-Aminoethyl)-5-2-(methylthio)phenyl-1,2-dihydro-3h-pyrazol-3-one has been evaluated in various preclinical models. Studies have demonstrated that it exhibits favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life. These characteristics are crucial for the development of orally administered drugs, as they ensure that the compound can be effectively delivered to the target site and maintain therapeutic concentrations over an extended period.

The safety profile of 4-(2-Aminoethyl)-5-2-(methylthio)phenyl-1,2-dihydro-3h-pyrazol-3-one has also been assessed in preclinical studies. Toxicity assays have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile supports its potential for further clinical development.

Recent advancements in drug delivery systems have further enhanced the therapeutic potential of 4-(2-Aminoethyl)-5-2-(methylthio)phenyl-1,2-dihydro-3h-pyrazol-3-one. Nanoparticle-based delivery systems have been developed to improve the solubility and bioavailability of the compound, thereby enhancing its efficacy and reducing potential side effects. These delivery systems are designed to target specific tissues or cells, ensuring that the drug is delivered precisely where it is needed.

In addition to its therapeutic applications, 4-(2-Aminoethyl)-5-2-(methylthio)phenyl-1,2-dihydro-3h-pyrazol-3-one has also been studied for its potential as a research tool. Its ability to selectively modulate specific biological targets makes it a valuable probe for investigating disease mechanisms and validating new therapeutic targets. Researchers can use this compound to gain insights into the molecular pathways involved in various diseases, which can inform the development of more effective treatments.

The synthesis of 4-(2-Aminoethyl)-5-2-(methylthio)phenyl-1,2-dihydro-3h-pyrazol-3-one has been optimized to ensure high yields and purity. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. The choice of synthetic method depends on factors such as cost-effectiveness, scalability, and environmental impact. Recent advancements in green chemistry have led to the development of more sustainable synthetic protocols that minimize waste and reduce the use of hazardous reagents.

In conclusion, 4-(2-Aminoethyl)-5-2-(methylthio)phenyl-1,2-dihydro-3h-pyrazol-3-one (CAS No. 910443-40-2) is a promising compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique structural features and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.